Cas no 1220018-78-9 (N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride)

• Product Name: N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride
• CAS No: 1220018-78-9
• MF: C₁₂H₂₈Cl₂N₂
• MW: 271.270121574402
• CID: 1071791
• PubChem ID: 56831755
• Update Time: 2025-10-15

N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Piperidinylmethyl)-N-propyl-1-propanamine dihydrochloride
• 1220018-78-9
• N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride
• AKOS015845310
• N-(piperidin-2-ylmethyl)-N-propylpropan-1-amine;dihydrochloride
• N-(Piperidin-2-ylmethyl)-N-propylpropan-1-aminedihydrochloride
• N-(Piperidin-2-ylmethyl)-N-propylpropan-1-amine dihydrochloride

• MDL： MFCD13561734
• Inchi： 1S/C12H26N2.2ClH/c1-3-9-14(10-4-2)11-12-7-5-6-8-13-12;;/h12-13H,3-11H2,1-2H3;2*1H
• InChI Key： XACULDMTKGCEMQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC1CN(CCC)CCC

Computed Properties

• Exact Mass: 270.1629543g/mol
• Monoisotopic Mass: 270.1629543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride

Recent Advances in the Study of N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride (CAS: 1220018-78-9)

The compound N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride (CAS: 1220018-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidinylmethyl and propylamine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, which is critical for scaling up production for preclinical and clinical studies. The study highlighted the importance of controlling reaction conditions to minimize by-products and ensure the consistency of the final product.

Pharmacological evaluations have revealed that N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been investigated for its potential as a ligand for G-protein coupled receptors (GPCRs), which are pivotal targets in the treatment of neurological disorders. Preliminary in vitro assays indicate that the compound has a high affinity for specific receptor subtypes, suggesting its utility in developing novel therapeutics for conditions such as anxiety, depression, and Parkinson's disease.

In addition to its neurological applications, recent research has explored the compound's role in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride exhibits cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed that the compound's mechanism of action may involve the inhibition of key signaling pathways involved in cell proliferation and survival, although further in vivo studies are needed to validate these findings.

Another significant development is the investigation of the compound's pharmacokinetic properties. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) to study its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding the compound's bioavailability and potential side effects, which are essential considerations for its transition from bench to bedside.

Despite these promising findings, challenges remain in the development of N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further structural modifications and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, N-(2-Piperidinylmethyl)-N-propyl-1-propanaminedihydrochloride (CAS: 1220018-78-9) represents a versatile and promising candidate in the realm of drug discovery. Its multifaceted pharmacological properties and the ongoing advancements in its synthesis and characterization underscore its potential to address unmet medical needs. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic efficacy, and ensuring its safety for human use.